Cas no 2770486-47-8 (5-(Aminomethyl)-1-ethylpyrrolidin-3-ol)

• Product Name: 5-(Aminomethyl)-1-ethylpyrrolidin-3-ol
• CAS No: 2770486-47-8
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 6075877
• PubChem ID: 58858732
• Update Time: 2025-06-08

5-(Aminomethyl)-1-ethylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL14509640
• 2770486-47-8
• EN300-37405520
• 5-(aminomethyl)-1-ethylpyrrolidin-3-ol
• 5-(Aminomethyl)-1-ethylpyrrolidin-3-ol

• Inchi： 1S/C7H16N2O/c1-2-9-5-7(10)3-6(9)4-8/h6-7,10H,2-5,8H2,1H3
• InChI Key： WIKVJELPRGJZLA-UHFFFAOYSA-N
• SMILES： OC1CN(CC)C(CN)C1

Computed Properties

• Exact Mass: 144.126263138g/mol
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 5-(Aminomethyl)-1-ethylpyrrolidin-3-ol

5-(Aminomethyl)-1-ethylpyrrolidin-3-ol (CAS No. 2770486-47-8): A Comprehensive Overview

5-(Aminomethyl)-1-ethylpyrrolidin-3-ol (CAS No. 2770486-47-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential for a variety of applications, particularly in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to 5-(Aminomethyl)-1-ethylpyrrolidin-3-ol.

The chemical structure of 5-(Aminomethyl)-1-ethylpyrrolidin-3-ol is defined by a pyrrolidine ring with an aminomethyl group at the 5-position and an ethyl group at the 1-position. This configuration imparts distinct physical and chemical properties to the compound, making it a valuable candidate for various biochemical studies. The presence of the aminomethyl group provides opportunities for further functionalization, which can be leveraged in the design of more complex molecules with enhanced biological activities.

In terms of synthesis, several methods have been reported for the preparation of 5-(Aminomethyl)-1-ethylpyrrolidin-3-ol. One common approach involves the reaction of 1-ethylpyrrolidin-3-one with an appropriate amine derivative under mild conditions. This method yields high purity and good yields, making it suitable for large-scale production. Another approach involves the use of catalytic hydrogenation to reduce a corresponding nitro compound, which is then further modified to introduce the aminomethyl group. These synthetic routes have been optimized to ensure reproducibility and scalability, facilitating its use in both academic and industrial settings.

The biological activities of 5-(Aminomethyl)-1-ethylpyrrolidin-3-ol have been extensively studied in recent years. One notable area of research is its potential as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially influencing neurotransmitter release and receptor activation. For instance, preliminary in vitro studies have demonstrated that 5-(Aminomethyl)-1-ethylpyrrolidin-3-ol can modulate serotonin and dopamine receptors, suggesting its potential use in treating neurological disorders such as depression and anxiety.

In addition to its CNS effects, 5-(Aminomethyl)-1-ethylpyrrolidin-3-ol has also been investigated for its anti-inflammatory properties. Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that 5-(Aminomethyl)-1-ethylpyrrolidin-3-ol may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(Aminomethyl)-1-ethylpyrrolidin-3-ol in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and eventual approval as a novel therapeutic agent.

Beyond its direct therapeutic applications, 5-(Aminomethyl)-1-ethylpyrrolidin-3-ol has also been explored as a tool compound in drug discovery research. Its unique chemical structure and biological activities make it an excellent scaffold for the development of more potent and selective compounds. For example, researchers have used this compound as a starting point to synthesize analogs with enhanced binding affinities to specific targets, leading to improved pharmacological profiles.

In conclusion, 5-(Aminomethyl)-1-ethylpyrrolidin-3-ol (CAS No. 2770486-47-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potential biological activities, positions it as a valuable candidate for further investigation and development. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the advancement of healthcare and medicine.